Cas no 2287311-01-5 (7-bromo-4-methoxy-1-(2-methylpropyl)-1H-1,2,3-benzotriazole)

• Product Name: 7-bromo-4-methoxy-1-(2-methylpropyl)-1H-1,2,3-benzotriazole
• CAS No: 2287311-01-5
• MF: C₁₁H₁₄BrN₃O
• MW: 284.152361392975
• CID: 6255833
• PubChem ID: 165737546
• Update Time: 2025-10-31

7-bromo-4-methoxy-1-(2-methylpropyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6750082
• 2287311-01-5
• 7-bromo-4-methoxy-1-(2-methylpropyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C11H14BrN3O/c1-7(2)6-15-11-8(12)4-5-9(16-3)10(11)13-14-15/h4-5,7H,6H2,1-3H3
• InChI Key： PTEUGZHYQQAYLL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1N(CC(C)C)N=N2)OC

Computed Properties

• Exact Mass: 283.03202g/mol
• Monoisotopic Mass: 283.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.9Ų

Additional information on 7-bromo-4-methoxy-1-(2-methylpropyl)-1H-1,2,3-benzotriazole

Comprehensive Overview of 7-bromo-4-methoxy-1-(2-methylpropyl)-1H-1,2,3-benzotriazole (CAS No. 2287311-01-5)

The compound 7-bromo-4-methoxy-1-(2-methylpropyl)-1H-1,2,3-benzotriazole (CAS No. 2287311-01-5) is a specialized benzotriazole derivative with significant applications in pharmaceutical research and material science. Its unique molecular structure, featuring a bromine substitution at the 7-position and a methoxy group at the 4-position, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in developing high-performance materials and bioactive molecules.

In recent years, the demand for benzotriazole-based compounds has surged, driven by their versatility in UV stabilization, corrosion inhibition, and drug discovery. The 7-bromo-4-methoxy-1-(2-methylpropyl)-1H-1,2,3-benzotriazole stands out due to its balanced lipophilicity and electronic properties, which are critical for optimizing pharmacokinetic profiles in medicinal chemistry. Its CAS No. 2287311-01-5 is frequently searched in academic databases and commercial catalogs, reflecting its growing relevance.

One of the key trends in 2023 is the exploration of sustainable synthetic routes for heterocyclic compounds like this benzotriazole derivative. Environmental concerns and regulatory pressures have prompted chemists to develop green chemistry approaches, such as catalytic bromination and solvent-free reactions, to produce such intermediates with minimal waste. The 7-bromo-4-methoxy moiety in this compound is particularly amenable to these innovations, aligning with the industry's shift toward eco-friendly manufacturing.

From a structural perspective, the 2-methylpropyl (isobutyl) side chain enhances the compound's solubility in organic solvents, facilitating its use in polymer modification and coating formulations. This attribute is crucial for applications in advanced materials, where precise control over molecular interactions is required. Additionally, the benzotriazole core contributes to thermal stability, making it suitable for high-temperature processes.

Frequently asked questions about 7-bromo-4-methoxy-1-(2-methylpropyl)-1H-1,2,3-benzotriazole include inquiries about its synthesis scalability, safety data, and commercial availability. Suppliers often highlight its purity (>98%) and compatibility with cross-coupling reactions, which are pivotal for constructing complex molecular architectures. The compound's CAS No. 2287311-01-5 serves as a unique identifier in patent literature and regulatory filings, underscoring its intellectual property significance.

In conclusion, 7-bromo-4-methoxy-1-(2-methylpropyl)-1H-1,2,3-benzotriazole represents a cutting-edge example of how functionalized heterocycles can address contemporary challenges in science and technology. Its multifaceted applications—from pharmaceutical intermediates to material additives—demonstrate the compound's adaptability and future potential. As research progresses, this benzotriazole derivative is poised to play an even greater role in innovation-driven industries.